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Compound of Interest

1-(1-Ethoxyethoxy)-2-
Compound Name:

methylpropane
CAS No.: 6986-51-2
Cat. No.: B3334385

Get Quote

\ J

CAS Number: 6986-51-2 Synonyms: Acetaldehyde ethyl isobutyl acetal; 1-Ethoxy-1-
isobutoxyethane Chemical Class: Mixed Acetal / Ether Derivative

Part 1: Executive Safety Summary

Urgent Operational Data
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Parameter

Value

Critical Implication

Flash Point

25°C (77°F)

Flammable Ligquid (Category
3). Vapors can travel to ignition

sources and flash back.[1]

Reactivity

Acid-Sensitive

Do NOT mix with acids.
Hydrolysis releases
acetaldehyde (highly

flammable/toxic).

Stability

Peroxide Former

Susceptible to autoxidation.
Must be tested for peroxides
before handling if container

age >12 months.

Water Solubility

Low/Immiscible

Will float on water, increasing
fire spread risk during

suppression.

RCRA Code

D001 (Ignitable)

Requires disposal via
approved hazardous waste

incineration.

Part 2: Operational Hazard Analysis (The "Why")

To ensure safety, you must understand the specific instability mechanisms of this molecule. It is

not merely a "solvent"; it is a chemical system capable of evolving into a higher-hazard state.

1. The Peroxide Threat (Autoxidation)

Like many ethers and acetals, 1-(1-Ethoxyethoxy)-2-methylpropane reacts with atmospheric

oxygen at the

-carbon (next to the ether oxygen) to form unstable hydroperoxides.

e Mechanism: Radical substitution creates hydroperoxides that can concentrate during

evaporation or distillation.

e Trigger: Exposure to air and light over time.
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o Risk: Shock-sensitive explosion if peroxides concentrate >100 ppm.

2. The Hydrolysis Trap (Acid Sensitivity)

Acetals are protecting groups for aldehydes. They are stable in basic or neutral media but
collapse instantly in acidic environments.

e Reaction:

» Danger: Acetaldehyde has a flash point of -38°C and a boiling point of 20°C. Adding 1-(1-
Ethoxyethoxy)-2-methylpropane to an acidic waste stream (e.g., waste containing HCI or
acetic acid) will generate a gas that boils at room temperature, potentially over-pressurizing
the drum and creating an immediate explosion hazard.

Part 3: Pre-Disposal Validation (Self-Validating System)

Before moving any container of 1-(1-Ethoxyethoxy)-2-methylpropane to waste, you must
validate its stability. Follow this logic gate:

Workflow 1: Peroxide Assessment Logic

Use this workflow for any container opened >3 months ago or unopened >12 months.
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Container Assessment

Is Container >12 Months Old
or Opened >3 Months?

Yes

Visual Inspection:
Crystals or Solids?

Perform Peroxide Test
(Quantofix or KI) No (Fresh)

es (Crystals Visible)

20-100 ppm Peroxides

< 20 ppm Peroxides

STOP: DO NOT TOUCH Treat with Reducing Agent Proceed to
Contact Bomb Squad/EHS (FeSO4 or Bisulfite) Solvent Waste Stream

Click to download full resolution via product page

Figure 1: Decision matrix for handling aged acetal containers. Never open a container with
visible crystal formation.[2]

Protocol: Peroxide Testing & Remediation

o Test: Use commercial peroxide test strips (e.g., Quantofix Peroxide 100).

o Dip: Dip strip into solvent for 1 second.
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o Wait: Wait 15 seconds (or as specified by manufacturer).

o Read: Compare color to chart.

» Remediation (If 20-100 ppm):
o Add Ferrous Sulfate (FeSOa4) or Sodium Bisulfite solution (20% aq) to the solvent.
o Shake gently (if safe) or stir for 20 minutes.

o Retest.[3] Once <20 ppm, proceed to disposal.

Part 4: Disposal Procedures
Scenario A: Routine Disposal (Trace/Clean Solvent)

Applicability: Fresh material or material confirmed peroxide-free (<20 ppm).

o Container Selection: Use a High-Density Polyethylene (HDPE) or steel safety can. Ensure
the container is rated for flammable liquids.[4]

e Labeling:
o Primary Label: "HAZARDOUS WASTE - Flammable Liquid."

o Constituents: Write "1-(1-Ethoxyethoxy)-2-methylpropane (Acetaldehyde ethyl isobutyl
acetal).”

o Hazard Codes: D001 (Ignitable).
e Segregation (CRITICAL):

o Do NOT pour into "General Organic Waste" if that drum contains acidic byproducts (e.qg.,
from acid workups).

o Best Practice: Segregate into "Non-Halogenated Organics - Neutral/Basic" stream.

Scenario B: Spill Cleanup (Emergency Response)

Applicability: Spills > 100 mL outside a fume hood.
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Evacuate & Ventilate: Remove ignition sources immediately. The flash point is 25°C; static
from walking can ignite vapors.

PPE: Nitrile gloves (double gloved), safety goggles, fire-retardant lab coat.
Absorb:
o Use non-combustible absorbents (vermiculite, clay, or sand).

o Avoid paper towels or sawdust (these increase surface area and flammability).

Disposal of Debris: Scoop absorbed material into a sealable container (e.g., a wide-mouth

jar). Label as "Hazardous Waste - Flammable Solid (Solvent Debris)."

Part 5: Chemical Compatibility & Segregation Logic

The following diagram illustrates the chemical incompatibility that leads to waste drum

explosions involving acetals.

DANGER:
Acetaldehyde Release
(Flash Point -38°C)
PRESSURE BUILDUP

Acidic Waste Stream
(HCI, H2S04, Acetic Acid)

1-(1-Ethoxyethoxy)-
2-methylpropane

P Safe Disposal

NS (EEE) (Incineration)

Basic/Neutral Waste
(Amines, NaOH)

Click to download full resolution via product page

Figure 2: Segregation logic preventing acid-catalyzed hydrolysis in waste containers.

References
» Sigma-Aldrich.Safety Data Sheet: 1-(1-Ethoxyethoxy)-2-methylpropane (CAS 6986-51-2).

Retrieved from (Verified Source for Physical Properties).
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« National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011).
Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards,
Updated Version. National Academies Press.[5] Chapter 6: Working with Chemicals.
Available at: [Link]

o Occupational Safety and Health Administration (OSHA).Hazard Communication Standard:
Safety Data Sheets. 29 CFR 1910.1200.[4][6] Available at: [Link]

e Clark, D. E. (2001). Peroxides and Peroxide-Forming Compounds.[7] Chemical Health and
Safety, 8(5), 12-22. (Authoritative source on acetal autoxidation mechanisms).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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